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Compound of Interest

Compound Name: Evans Blue tetrasodium salt

Cat. No.: B10784914

Get Quote

Focus: Excitation (620 nm) / Emission (680 nm) | Application: Vascular Permeability &

Viability[1]

Executive Summary
Evans Blue Dye (EBD) is a bis-azo dye historically utilized for colorimetric albumin tracking.[1]

However, its utility as a fluorogenic probe in the near-infrared (NIR) window is often

underutilized or misunderstood.[1] While its absorbance maximum lies at ~620 nm, EBD

exhibits a unique "switch-on" fluorescence mechanism upon binding to serum albumin, emitting

strongly at ~680 nm.[1][2]

This guide details the photophysics, optical configuration, and validated protocols for

leveraging EBD fluorescence.[1] It prioritizes the 620nm/680nm spectral pair, which offers

superior sensitivity (approx.[1][3] 100x) over traditional absorbance methods for quantifying

blood-brain barrier (BBB) leakage and vascular permeability.[1]

Part 1: Photophysics & Spectral Characteristics[1]
The "Albumin Shift" Mechanism
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A common error in EBD experimental design is assuming the dye behaves identically in

aqueous buffer versus biological tissue.

Free State (Aqueous): In saline or PBS, EBD is weakly fluorescent with a quantum yield near

zero.[1] The molecule undergoes rapid internal rotation (cis-trans isomerization) upon

excitation, dissipating energy as heat (non-radiative decay).[1]

Bound State (In Vivo/Serum): EBD possesses an extremely high affinity for serum albumin

(>99% bound in plasma).[1] Upon binding, the dye is sterically locked into a rigid

conformation. This restriction of rotational freedom suppresses non-radiative decay, forcing

energy emission via fluorescence.

Spectral Data Points: | State | Excitation Max (

) | Emission Max (

) | Detection Mode | | :--- | :--- | :--- | :--- | | Free Dye (PBS) | ~470 nm / 540 nm | Weak / Broad |
Absorbance (Blue Color) | | Albumin-Bound | 620 nm | 680 nm | Fluorescence (Red/NIR) |[1][2]

Visualization: The Fluorogenic Switch
The following diagram illustrates the conformational locking mechanism that enables the

620nm/680nm fluorescence channel.
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Figure 1: The fluorogenic "switch-on" mechanism of Evans Blue.[1] Binding to albumin restricts

molecular rotation, enabling fluorescence at 680 nm.[1][2]

Part 2: Instrumentation & Optical Configuration[1][4]
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To detect EBD at the 620/680 nm specification, instruments must be configured to avoid

"bleed-through" from autofluorescence and to maximize signal-to-noise ratio.[1]

Fluorescence Microscopy (Confocal/Epifluorescence)
EBD fluorescence overlaps significantly with the Cy5 or Alexa Fluor 647 channels.[1]

Excitation Filter: 615–645 nm (Target: 620 nm peak).[1]

Dichroic Mirror: 660 nm long-pass.[1]

Emission Filter: 670–710 nm band-pass (Target: 680 nm peak).[1]

Note: Do not use EBD in conjunction with other far-red fluorophores (e.g., APC, Draq5) as

spectral overlap is substantial.[1]

Microplate Reader (Quantitative Assays)
For quantifying extravasation in tissue homogenates:

Mode: Fluorescence Intensity (FI).

Excitation: 620 nm (Bandwidth: 9–20 nm).[1]

Emission: 680 nm (Bandwidth: 20 nm).[1]

Gain: Set empirically using a standard curve of EBD dissolved in formamide (not water), as

formamide mimics the protein-bound spectral shift.

Part 3: Validated Experimental Protocols
Protocol A: Quantitative BBB Permeability (Formamide
Extraction)
This protocol is the "Gold Standard" for quantifying vascular leakage.[1] It relies on the

extraction of the dye from tissue using formamide, which preserves the fluorescent properties.

Reagents:
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2% Evans Blue in sterile saline (0.22 µm filtered).

Formamide (Molecular Biology Grade).[1][4]

PBS (pH 7.4).[1]

Trichloroacetic acid (TCA) - Optional for protein precipitation if using absorbance, not needed

for fluorescence.[1]

Workflow:

Injection: Inject 2% EBD (4 mL/kg) intraperitoneally (IP) or intravenously (IV).[1]

Expert Insight: IV injection (tail vein) provides immediate circulation; IP requires ~30 mins

for full absorption.[1]

Circulation: Allow dye to circulate for 30–60 minutes (model dependent).

Perfusion (CRITICAL): Deeply anesthetize the animal.[1] Transcardially perfuse with 50–100

mL of ice-cold PBS until fluid exiting the right atrium is clear.

Why: You must remove intravascular EBD. Any dye remaining in vessels will be counted

as "leakage," creating false positives.[1]

Tissue Collection: Dissect the target tissue (e.g., brain hemispheres, muscle).[1] Weigh wet

tissue immediately.

Extraction:

Place tissue in a tube containing Formamide (500 µL or 5–10 mL/g tissue weight).[1]

Incubate at 55°C for 24–48 hours in the dark.

Quantification:

Centrifuge (15,000 x g, 15 min) to pellet debris.

Pipette supernatant into a black-walled 96-well plate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://www.researchgate.net/post/We_want_to_measure_Evans_Blue_in_a_MS_model_where_there_is_BBB_breakdown_We_red_we_have_to_put_the_spinal_cord_in_formamide_How_to_do_it
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Read: Ex 620 nm / Em 680 nm.

Calculate: Interpolate concentration from a standard curve (EBD in formamide) and

normalize to tissue weight (µg EBD / g tissue).

Protocol B: Fluorescence Microscopy (Spatial
Visualization)
Used to map where the leakage is occurring (e.g., specific vessel branches).[1]

Injection & Perfusion: Follow steps 1–3 from Protocol A.

Fixation: Perfuse with 4% Paraformaldehyde (PFA) after the PBS flush.[1]

Sectioning: Cryoprotect (30% sucrose) and freeze. Cut cryosections (10–30 µm).[1]

Caution: Avoid paraffin embedding if possible, as xylene processing can delocalize the

dye.

Imaging: Mount with anti-fade medium (DAPI is compatible).[1] Image immediately using

Cy5/Far-Red settings (Ex 620 / Em 680).[1]

Visualization: Experimental Workflow
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Figure 2: Dual-stream workflow for Evans Blue assessment.[1] Proper perfusion is the critical

control step for both streams.

Part 4: Troubleshooting & Artifact Management[1]
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Issue Cause Solution

High Background Incomplete perfusion.[1]

Increase PBS volume or

perfusion pressure. Ensure

liver clears (turns pale).[1]

No Fluorescence Dye quenching or wrong filter.

EBD fluorescence is

concentration-dependent;

extremely high local

concentrations (e.g., injection

site) can self-quench.[1] Dilute

samples if necessary. Ensure

620/680 filters are used, not

GFP/FITC.

Spectral Overlap Co-staining with Alexa 647.

Avoid Alexa 647/Cy5

secondary antibodies.[1] Use

Alexa 488 (Green) or 555

(Orange) for counterstains.[1]

Toxicity High dose of free dye.

EBD can be toxic to neurons if

it crosses the BBB in massive

quantities. Keep dose <4

mL/kg of 2% solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC6235606%2F
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235160/
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235160/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F17900510%2F
https://www.benchchem.com/product/b10784914?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Evans_blue_(dye)
https://pmc.ncbi.nlm.nih.gov/articles/PMC7983036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7983036/
https://pubmed.ncbi.nlm.nih.gov/6876872/
https://pubmed.ncbi.nlm.nih.gov/6876872/
https://www.researchgate.net/post/We_want_to_measure_Evans_Blue_in_a_MS_model_where_there_is_BBB_breakdown_We_red_we_have_to_put_the_spinal_cord_in_formamide_How_to_do_it
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235160/
https://www.benchchem.com/product/b10784914/docs#technical-guide-evans-blue-dye-ebd-fluorescence-spectroscopy
https://www.benchchem.com/product/b10784914/docs#technical-guide-evans-blue-dye-ebd-fluorescence-spectroscopy
https://www.benchchem.com/product/b10784914/docs#technical-guide-evans-blue-dye-ebd-fluorescence-spectroscopy
https://www.benchchem.com/product/b10784914/docs#technical-guide-evans-blue-dye-ebd-fluorescence-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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